Cas no 125794-22-1 (2-chloro-N-(dimethylcarbamoyl)methylacetamide)

• Product Name: 2-chloro-N-(dimethylcarbamoyl)methylacetamide
• CAS No: 125794-22-1
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD08262812
• CID: 3108971
• PubChem ID: 9504015
• Update Time: 2025-11-01

2-chloro-N-(dimethylcarbamoyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-dimethylcarbamoylmethyl-acetamide
• 2-chloro-N-(dimethylcarbamoyl)methylacetamide
• EN300-23277
• 2-chloro-N-[(dimethylcarbamoyl)methyl]acetamide
• Z147651872
• AKOS009075576
• CS-0294991
• 2-chloro-N-[2-(dimethylamino)-2-oxoethyl]acetamide
• 2-[(2-chloroacetyl)amino]-N,N-dimethylacetamide
• UPCMLD0ENAT5556334:001
• SCHEMBL9797556
• N,N-dimethyl chloroacetylglycinamide
• 2-(2-Chloroacetamido)-N,N-dimethylacetamide
• PRXRMZGDWQPBNR-UHFFFAOYSA-N
• 125794-22-1

• MDL： MFCD08262812
• Inchi： 1S/C6H11ClN2O2/c1-9(2)6(11)4-8-5(10)3-7/h3-4H2,1-2H3,(H,8,10)
• InChI Key： PRXRMZGDWQPBNR-UHFFFAOYSA-N
• SMILES： ClCC(NCC(N(C)C)=O)=O

Computed Properties

• Exact Mass: 178.0509053Da
• Monoisotopic Mass: 178.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-chloro-N-(dimethylcarbamoyl)methylacetamide

Comprehensive Overview of 2-chloro-N-(dimethylcarbamoyl)methylacetamide (CAS No. 125794-22-1): Properties, Applications, and Industry Insights

2-chloro-N-(dimethylcarbamoyl)methylacetamide (CAS No. 125794-22-1) is a specialized organic compound with a unique molecular structure, combining chloroacetamide and dimethylcarbamoyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both chloro and dimethylcarbamoyl moieties enables diverse reactivity, making it valuable for synthesizing complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2-chloro-N-(dimethylcarbamoyl)methylacetamide has surged, driven by advancements in drug discovery and crop protection formulations. Researchers frequently search for "CAS 125794-22-1 solubility" or "synthesis of chloroacetamide derivatives," reflecting its relevance in optimizing reaction pathways. The compound's stability under controlled conditions and compatibility with cross-coupling reactions further enhance its utility.

From an industrial perspective, 125794-22-1 is often discussed alongside green chemistry principles, as manufacturers seek eco-friendly synthesis routes. Questions like "how to reduce byproducts in 2-chloro-N-(dimethylcarbamoyl)methylacetamide production" highlight the intersection of efficiency and sustainability. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

The compound's mechanism of action in biological systems is another hot topic, particularly in enzyme inhibition studies. Its structural similarity to acetylcholine analogs has prompted investigations into neurological applications, though rigorous safety assessments remain paramount. Regulatory databases often cite 125794-22-1 in context of REACH compliance and GMP guidelines, underscoring its regulated status.

Emerging trends also link 2-chloro-N-(dimethylcarbamoyl)methylacetamide to precision agriculture, where its derivatives contribute to targeted pesticide development. Searches for "CAS 125794-22-1 MSDS" or "thermal decomposition properties" reflect user concerns about handling protocols and storage stability. Collaborative studies between academia and industry continue to explore its structure-activity relationships.

In summary, CAS No. 125794-22-1 represents a critical building block in modern chemistry, bridging gaps between theoretical research and industrial applications. Its multifaceted role ensures ongoing relevance in scientific literature and patent filings, while adherence to best practices in chemical management safeguards its sustainable use.